Cas no 1542944-19-3 (6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde)

• Product Name: 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde
• CAS No: 1542944-19-3
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5190697
• Update Time: 2026-03-05

6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde
• 5H-Cyclopenta[b]pyridine-3-carboxaldehyde, 6,7-dihydro-
• 5H,6H,7H-cyclopenta[b]pyridine-3-carbaldehyde

• Inchi： 1S/C9H9NO/c11-6-7-4-8-2-1-3-9(8)10-5-7/h4-6H,1-3H2
• InChI Key： GNCDRRDLOPZRKO-UHFFFAOYSA-N
• SMILES： C12CCCC1=CC(C=O)=CN=2

Additional information on 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde

Recent Advances in the Study of 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde (CAS: 1542944-19-3)

6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde (CAS: 1542944-19-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique pyrindine core and aldehyde functional group, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its role in the design of novel therapeutic agents, particularly in the context of oncology and infectious diseases.

One of the most notable advancements in the study of 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde is its application in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrindine scaffold has been shown to exhibit high affinity for ATP-binding sites in various kinase proteins. Researchers have successfully derivatized this compound to produce potent inhibitors of cyclin-dependent kinases (CDKs) and tyrosine kinases, which are implicated in the proliferation of cancer cells. The aldehyde group, in particular, has been utilized for further functionalization, enabling the development of covalent inhibitors that exhibit enhanced selectivity and efficacy.

In addition to its role in oncology, 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde has also been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics. Furthermore, the compound's ability to penetrate biofilms has been highlighted as a key advantage in treating persistent infections.

The synthetic accessibility of 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde has also been a focus of recent research. A team of chemists at the University of Cambridge reported a novel, scalable synthesis route that significantly improves the yield and purity of the compound. This advancement is expected to facilitate its broader adoption in pharmaceutical research and industrial applications. The methodology involves a palladium-catalyzed cyclization followed by oxidative cleavage, which has been optimized for minimal byproduct formation and environmental sustainability.

Despite these promising developments, challenges remain in the clinical translation of 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in preclinical studies. However, the compound's structural versatility and demonstrated biological activities provide a strong foundation for future research. Ongoing efforts are focused on elucidating its structure-activity relationships (SAR) and exploring its potential in combination therapies.

In conclusion, 6,7-Dihydro-5H-[1]pyrindine-3-carbaldehyde (CAS: 1542944-19-3) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its recent advancements in kinase inhibition, antimicrobial activity, and synthetic methodology underscore its potential as a key player in the development of next-generation therapeutics. Continued research in this area is expected to yield innovative solutions for unmet medical needs, particularly in oncology and infectious disease treatment.